molecular formula C13H15Cl2N3O3S B8514840 (1-(2,6-Dichlorophenyl)-4-isopropyl-1H-1,2,3-triazol-5-yl)methyl methanesulfonate

(1-(2,6-Dichlorophenyl)-4-isopropyl-1H-1,2,3-triazol-5-yl)methyl methanesulfonate

Cat. No.: B8514840
M. Wt: 364.2 g/mol
InChI Key: RNSCAZYTJQJLOF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

(1-(2,6-Dichlorophenyl)-4-isopropyl-1H-1,2,3-triazol-5-yl)methyl methanesulfonate is a useful research compound. Its molecular formula is C13H15Cl2N3O3S and its molecular weight is 364.2 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C13H15Cl2N3O3S

Molecular Weight

364.2 g/mol

IUPAC Name

[3-(2,6-dichlorophenyl)-5-propan-2-yltriazol-4-yl]methyl methanesulfonate

InChI

InChI=1S/C13H15Cl2N3O3S/c1-8(2)12-11(7-21-22(3,19)20)18(17-16-12)13-9(14)5-4-6-10(13)15/h4-6,8H,7H2,1-3H3

InChI Key

RNSCAZYTJQJLOF-UHFFFAOYSA-N

Canonical SMILES

CC(C)C1=C(N(N=N1)C2=C(C=CC=C2Cl)Cl)COS(=O)(=O)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of [3-(2,6-dichloro-phenyl)-5-isopropyl-3H-[1,2,3]triazol-4-yl]-methanol (0.100 g) in dichloromethane (2 mL) is added Et3N (0.25 mL) followed by methanesulfonyl chloride (0.075 mL). The reaction mixture is stirred at room temperature for 2 h. The reaction is diluted with ethyl acetate (20 mL) and washed with water (2×20 mL). The organic layer is dried (Na2SO4) and concentrated under reduced pressure to give the title compound (101 mg). 1H NMR (400 MHz, CDCl3): δ 7.40-7.60 (m, 3H), 5.10 (s, 2H), 3.20-3.30 (m, 1H), 2.85 (s, 3H), and 1.40-1.50 (d, 6H).
Quantity
0.1 g
Type
reactant
Reaction Step One
Name
Quantity
0.25 mL
Type
reactant
Reaction Step One
Quantity
2 mL
Type
solvent
Reaction Step One
Quantity
0.075 mL
Type
reactant
Reaction Step Two
Quantity
20 mL
Type
solvent
Reaction Step Three

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